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Compound Name: (S)-(+)-1-Phenyl-1,2-ethanediol

Cat. No.: B126086 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Organocatalysis has emerged as a powerful tool in modern synthetic chemistry, offering a

green and efficient alternative to traditional metal-based catalysts. Among the diverse array of

organocatalysts, chiral diols have garnered significant attention for their ability to induce high

levels of enantioselectivity in a wide range of chemical transformations.[1][2][3][4] C₂-symmetric

chiral diols, such as BINOL, TADDOL, and VANOL/VAPOL, create a well-defined chiral

environment that effectively controls the stereochemical outcome of reactions.[5] This

document provides detailed application notes and protocols for key enantioselective reactions

catalyzed by these privileged chiral diols.

Core Concepts and Principles
Chiral diols can act as Brønsted acid catalysts, activating substrates through hydrogen bonding

interactions, or they can coordinate with Lewis acids to form chiral Lewis acid complexes.[1][6]

The C₂-symmetry of many of these diols simplifies the stereochemical analysis and often leads

to the formation of a single predominant stereoisomer. The steric and electronic properties of

the diol backbone can be fine-tuned through structural modifications, allowing for optimization

of reactivity and selectivity for specific transformations.[5]
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General Experimental Workflow
A typical experimental workflow for organocatalysis with chiral diols is outlined below. The

procedure emphasizes the importance of anhydrous conditions and an inert atmosphere to

ensure the stability and activity of the catalysts and reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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